Neuronal Hyperexcitability

Description

Neuronal hyperexcitability refers to a state where neurons exhibit increased excitability, leading to an exaggerated response to stimuli or spontaneous firing. This physiological dysfunction can manifest as heightened sensitivity, uncontrolled electrical activity, or impaired inhibitory mechanisms within the central or peripheral nervous system. It underlies various neurological conditions, including epilepsy, neuropathic pain, and certain movement disorders, contributing to their diverse clinical presentations and pathophysiology.